Cas no 633282-39-0 (3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid)

• Product Name: 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
• CAS No: 633282-39-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 843872
• PubChem ID: 2983547
• Update Time: 2025-07-10

3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-1-OXO-3,4-DIHYDRO-1H-ISOCHROMENE-3-CARBOXYLIC ACID
• 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
• HMS1619G12
• 3-methyl-1-oxo-4H-2-benzopyran-3-carboxylic acid
• 3-Methyl-1-oxoisochroman-3-carboxylicacid
• 3-Methyl-1-oxoisochroman-3-carboxylic acid
• J-512831
• G35589
• F1762-0640
• SR-01000300864-1
• STK662683
• HMS2429P04
• CCG-121759
• SMR000136856
• CHEMBL1427375
• 633282-39-0
• SR-01000300864
• Z56347256
• AKOS016042178
• MLS000531877
• EN300-10224
• 3-methyl-1-oxo-4H-isochromene-3-carboxylic acid
• AKOS001082403

• MDL： MFCD03131848
• Inchi： 1S/C11H10O4/c1-11(10(13)14)6-7-4-2-3-5-8(7)9(12)15-11/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： XHMJBIRHDOBCBN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid

Introduction to 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid (CAS No. 633282-39-0)

3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 633282-39-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, characterized by its fused benzene and pyranone rings. The presence of a methyl group at the 3-position and a carboxylic acid functionality at the 3-position of the benzopyran core imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid is particularly intriguing due to its potential biological activity. Benzopyrans are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The carboxylic acid moiety not only enhances solubility but also provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as therapeutic agents. The benzopyran scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of benzopyrans have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The specific arrangement of functional groups in 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid makes it a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The methyl group and the carboxylic acid group can be readily modified through various chemical reactions, such as esterification, amidation, or alkylation, allowing for the creation of a wide range of derivatives. These derivatives can then be screened for biological activity, providing a rapid pathway to novel drug candidates.

The synthesis of 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations. The precise control of reaction conditions is crucial to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, making large-scale synthesis more feasible.

Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry. For example, researchers have demonstrated that certain benzopyrans exhibit potent inhibitory effects on kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The structural features of 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid, including its rigid heterocyclic core and polar functional groups, contribute to its binding affinity for these targets.

The pharmacokinetic properties of 3-methyl-1-oxyo 3 4 dihydro 1H 2 benzopyran 3 carboxylic acid are also under investigation. Understanding how this compound is metabolized and excreted is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore its distribution patterns in vivo and its interactions with metabolic enzymes. These studies provide critical insights into dosing regimens and potential side effects.

In conclusion, 633282 39 0 plays a pivotal role in both academic research and industrial applications due to its structural complexity and functional diversity. Its potential as a pharmacological intermediate continues to drive innovation in drug discovery efforts aimed at addressing unmet medical needs.